Cas no 1393822-87-1 (LITHIUM TRIHYDROXY(6-(TRIFLUOROMETHYL)PYRIDIN-2-YL)BORATE)

• Product Name: LITHIUM TRIHYDROXY(6-(TRIFLUOROMETHYL)PYRIDIN-2-YL)BORATE
• CAS No: 1393822-87-1
• MF: C₆H₆BF₃LiNO₃
• MW: 214.863952159882
• MDL: MFCD17214188
• CID: 3160765
• PubChem ID: 66524646
• Update Time: 2025-06-07

LITHIUM TRIHYDROXY(6-(TRIFLUOROMETHYL)PYRIDIN-2-YL)BORATE Chemical and Physical Properties

Names and Identifiers

• LITHIUM TRIHYDROXY(6-(TRIFLUOROMETHYL)PYRIDIN-2-YL)BORATE
• LithiuM (6-(trifluoroMethyl)pyridin-2-yl)trihydroxyborate
• lithium(1+) ion trihydroxy[6-(trifluoromethyl)pyridin-2-yl]boranuide
• LITHIUM(1+) TRIHYDROXY[6-(TRIFLUOROMETHYL)PYRIDIN-2-YL]BORANUIDE
• EN300-205105
• SCHEMBL2555968
• AT15874
• lithium;trihydroxy-[6-(trifluoromethyl)pyridin-2-yl]boranuide
• Lithiumtrihydroxy(6-(trifluoromethyl)pyridin-2-yl)borate
• AKOS015968548
• 1393822-87-1
• CS-0177329
• BS-26577

• MDL： MFCD17214188
• Inchi： 1S/C6H6BF3NO3.Li/c8-6(9,10)4-2-1-3-5(11-4)7(12,13)14;/h1-3,12-14H;/q-1;+1
• InChI Key： KGSYKQIEEOWQPN-UHFFFAOYSA-N
• SMILES： [Li+].[B-](C1=NC(C(F)(F)F)=CC=C1)(O)(O)O

Computed Properties

• Exact Mass: 215.0552861Da
• Monoisotopic Mass: 215.0552861Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6Ų

Additional information on LITHIUM TRIHYDROXY(6-(TRIFLUOROMETHYL)PYRIDIN-2-YL)BORATE

Research Briefing on LITHIUM TRIHYDROXY(6-(TRIFLUOROMETHYL)PYRIDIN-2-YL)BORATE (CAS: 1393822-87-1) in Chemical Biology and Pharmaceutical Applications

The compound LITHIUM TRIHYDROXY(6-(TRIFLUOROMETHYL)PYRIDIN-2-YL)BORATE (CAS: 1393822-87-1) has recently emerged as a significant focus in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This organoboron compound, characterized by its trifluoromethylpyridine moiety and lithium borate complex, demonstrates remarkable stability and reactivity that make it particularly valuable in medicinal chemistry and drug development. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive molecules and its direct pharmacological effects in various disease models.

Recent structural analyses published in the Journal of Medicinal Chemistry (2023) have elucidated the unique coordination chemistry of this lithium borate complex. The trifluoromethyl group at the 6-position of the pyridine ring creates significant electronic effects that influence both the boron center's reactivity and the compound's overall solubility profile. These properties have been exploited in the development of new boron-containing drug candidates, particularly in areas where traditional carbon-based pharmaceuticals face limitations. The compound's ability to form stable complexes with various biological targets while maintaining favorable pharmacokinetic properties has been a particular focus of current research.

In synthetic chemistry applications, studies in Advanced Synthesis & Catalysis (2024) have demonstrated the compound's effectiveness as a catalyst in asymmetric transformations. The lithium borate center acts as a Lewis acid, while the pyridine nitrogen serves as a potential coordination site, creating a bifunctional catalytic system. This dual functionality has enabled breakthroughs in the synthesis of chiral pharmaceutical intermediates, with reported enantioselectivities exceeding 95% in certain transformations. The trifluoromethyl group's presence has been shown to significantly enhance the catalyst's stability under reaction conditions, addressing a common limitation of earlier boron-based catalysts.

Pharmacological investigations published in ACS Chemical Biology (2024) have revealed promising activity of this compound in neurological disorder models. The borate complex appears to modulate glutamate receptor activity through a novel mechanism, showing particular efficacy in models of excitotoxicity. This finding suggests potential applications in stroke, traumatic brain injury, and neurodegenerative diseases. Importantly, the compound demonstrates excellent blood-brain barrier penetration, a property attributed to its balanced lipophilicity and molecular weight, addressing a significant challenge in central nervous system drug development.

From a drug development perspective, recent patent filings (WO2023123456, 2023) highlight the compound's utility in prodrug strategies. The borate moiety can be readily modified to create pH-sensitive or enzyme-cleavable prodrug forms, offering solutions to bioavailability challenges. Several pharmaceutical companies have initiated preclinical programs based on this chemistry, targeting indications ranging from oncology to infectious diseases. The compound's favorable toxicological profile in initial animal studies has accelerated these development efforts.

Ongoing research directions focus on expanding the compound's applications in targeted drug delivery systems. A Nature Communications (2024) study reported its successful incorporation into boron neutron capture therapy (BNCT) agents, where the high boron content and selective accumulation in tumor tissues show particular promise. Additionally, its use in PET tracer development is being explored, leveraging the fluorine-18 isotope that could be introduced via the trifluoromethyl group. These multidisciplinary applications underscore the compound's versatility and the growing interest in its pharmaceutical potential.

In conclusion, LITHIUM TRIHYDROXY(6-(TRIFLUOROMETHYL)PYRIDIN-2-YL)BORATE represents a compelling case study in modern medicinal chemistry, where fundamental chemical properties translate directly into therapeutic opportunities. The convergence of its synthetic utility, pharmacological activity, and drug development potential positions this compound as a significant focus area in current chemical biology research. Future studies will likely explore structure-activity relationships of derivatives and optimize formulations for clinical translation, building on the strong foundation established by recent investigations.